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Compound of Interest

Compound Name: 1-(Bromomethyl)piperidine

Cat. No.: B8350643

Get Quote

Content Type: Technical Whitepaper & Synthetic Guide Target Audience: Medicinal Chemists,

Process Chemists, and Drug Discovery Researchers[1]

Part 1: Chemical Identity & Critical Distinctions
In drug development, the term "Bromomethylpiperidine" is frequently a source of ambiguity. It

refers to three distinct chemical entities with vastly different stabilities, reactivities, and

applications.[1] You must verify the specific isomer required for your workflow.

The Core Topic: N-(Bromomethyl)piperidine[1][2][3]
Chemical Nature: Highly reactive

-haloamine (Mannich reagent).[1]

Status: Generally unstable as a free base; exists as a transient intermediate or a sensitive

salt (Böhme salt).

Primary Utility:In situ generation of the methylene-iminium electrophile for Mannich-type

aminoalkylations.[1]
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CAS Number: 2591-76-6 (Generic/Free base - rarely isolated).[1]

IUPAC Name: 1-(Bromomethyl)piperidine.[1][2]

The Stable Isomers (Commonly Confused)
Compound Structure CAS Number Stability Primary Use

N-

(Bromomethyl)pi

peridine

N-CH₂-Br 2591-76-6

Unstable

(Hydrolytically

sensitive)

Mannich reagent

(Aminoalkylation)

4-

(Bromomethyl)pi

peridine

C-substituted
158407-04-6 (N-

Boc)

Stable (Shelf-

stable solid/oil)

Linker synthesis,

peptidomimetics

1-(2-

Bromoethyl)piper

idine

N-CH₂CH₂-Br
25943-11-9 (HBr

salt)

Stable

(Crystalline salt)

Nitrogen mustard

precursor,

alkylation

Critical Safety Warning: N-(Bromomethyl)piperidine and related

-haloamines are potential carcinogens and strong alkylating agents.[1] They

hydrolyze rapidly in moist air to release formaldehyde and HBr.[1] Handle strictly in

anhydrous, closed systems.

Part 2: N-(Bromomethyl)piperidine – The Reactive
Intermediate[1]
Mechanism of Action: The Mannich Pathway
N-(Bromomethyl)piperidine acts as a "masked" iminium ion.[1] In the presence of a Lewis acid

or upon thermal activation, the bromide leaves, generating the highly electrophilic

-methylene piperidinium ion.[1]
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Figure 1: Activation pathway of N-(Bromomethyl)piperidine generating the reactive iminium

species.[1]

Synthesis & In Situ Generation Protocol
Because isolation is difficult and hazardous, this reagent is best generated in situ.[1]

Reagents:

Piperidine (1.0 eq)

Paraformaldehyde (1.0-1.2 eq)[1]

Hydrogen Bromide (HBr) (33% in AcOH or gas)

Solvent: Dichloromethane (DCM) or Toluene (Anhydrous)

Step-by-Step Protocol:

Setup: Flame-dry a 3-neck round bottom flask equipped with a reflux condenser and

dropping funnel. Purge with Argon.

Mixing: Charge the flask with Paraformaldehyde and anhydrous DCM.

Addition: Add Piperidine dropwise at 0°C. Stir until the solution clears (formation of N-

hydroxymethyl intermediate).

Bromination: Bubble dry HBr gas or add HBr/AcOH dropwise at -10°C. The solution will

become cloudy as the N-(bromomethyl)piperidine (or its salt) forms.[1]
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Coupling (Immediate): Do not isolate. Add the nucleophilic substrate (e.g., a phenol or

indole) directly to this mixture.[1]

Quench: Upon reaction completion, quench with cold saturated NaHCO₃.

Validation Criteria:

TLC: The intermediate is too unstable for standard TLC. Monitor the consumption of the

nucleophile.

NMR: If isolated in dry

-DMSO, the -N-CH₂-Br protons appear as a singlet around

5.2–5.5 ppm (deshielded by Br and N+).[1]

Part 3: The Stable Isomer – 4-
(Bromomethyl)piperidine
For researchers building drug scaffolds (e.g., GPCR ligands), this is the likely target.[1]

Properties & Handling
Common Form: N-Boc-4-(bromomethyl)piperidine.[1][3][4]

CAS: 158407-04-6.[1][3][4][5]

Physical State: White to off-white low-melting solid or viscous oil.[1]

Stability: Stable at room temperature; store at 2-8°C.

Synthetic Utility: Linker Chemistry
This molecule is used to attach the piperidine ring to a core scaffold via the 4-methyl position,

preserving the secondary amine for further diversification (after Boc deprotection).[1]

Standard Alkylation Protocol (Williamson Ether Synthesis):

Deprotonation: Dissolve the phenol/alcohol substrate in DMF.[1] Add

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://hymasynthesis.com/
https://hymasynthesis.com/
https://hymasynthesis.com/
https://hymasynthesis.com/
https://pubchem.ncbi.nlm.nih.gov/compound/tert-Butyl-4-_bromomethyl_piperidine-1-carboxylate
https://www.scbt.com/p/n-boc-4-bromomethyl-piperidine-158407-04-6
https://hymasynthesis.com/
https://pubchem.ncbi.nlm.nih.gov/compound/tert-Butyl-4-_bromomethyl_piperidine-1-carboxylate
https://www.scbt.com/p/n-boc-4-bromomethyl-piperidine-158407-04-6
https://www.bldpharm.com/products/158407-04-6.html
https://hymasynthesis.com/
https://hymasynthesis.com/
https://hymasynthesis.com/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8350643?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


(3.0 eq) or Cs₂CO₃ (1.5 eq). Stir for 30 min.

Alkylation: Add N-Boc-4-(bromomethyl)piperidine (1.2 eq).

Heating: Heat to 60-80°C for 4-12 hours.

Workup: Dilute with EtOAc, wash with water/brine (x3) to remove DMF.[1]

Deprotection: Treat the crude product with TFA/DCM (1:4) to remove the Boc group.[1]

Part 4: Comparative Data Summary
The following table summarizes the key physicochemical differences to prevent procurement

errors.

Feature
N-
(Bromomethyl)piperidine

4-(Bromomethyl)piperidine
(N-Boc)

Connectivity N-CH₂-Br Piperidine-C4-CH₂-Br

Reactivity Class
Hard Electrophile (Iminium

precursor)
Soft Electrophile (Alkyl halide)

Primary Reaction -like (Mannich) (Displacement)

Hydrolysis Risk
Extreme (t½ < seconds in

water)

Low (Stable in aqueous

workup)

Storage Do not store (Use immediately) Refrigerator (+4°C)
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Organic Chemistry Portal.Mannich Reaction: Mechanisms and Applications.[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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